Cas no 14708-11-3 (Borate(1-),tetrafluoro-, copper(1+) (1:1))

• Product Name: Borate(1-),tetrafluoro-, copper(1+) (1:1)
• CAS No: 14708-11-3
• MF: BCuF₄
• MW: 150.350615501404
• MDL: MFCD14708113
• CID: 159248
• PubChem ID: 11535591
• Update Time: 2025-05-24

Borate(1-),tetrafluoro-, copper(1+) (1:1) Chemical and Physical Properties

Names and Identifiers

• Borate(1-),tetrafluoro-, copper(1+) (1:1)
• copper(1+),tetrafluoroborate
• COPPER(I)FLUOBORATE
• Borate(1-), tetrafluoro-, copper(1+)
• Cuprous fluoborate
• copper(i) tetrafluoroborate
• copper(1+);tetrafluoroborate
• Copper fluoborate (CuBF4)
• DTXSID6094015
• 14708-11-3
• Borate(1-), tetrafluoro-, copper(1+) (1:1)

• MDL： MFCD14708113
• Inchi： 1S/BF4.Cu/c2-1(3,4)5;/q-1;+1
• InChI Key： YHROAUQZNIJTIE-UHFFFAOYSA-N
• SMILES： [Cu+].F[B-](F)(F)F

Computed Properties

• Exact Mass: 149.932515g/mol
• Monoisotopic Mass: 149.932515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Borate(1-),tetrafluoro-, copper(1+) (1:1)

Borate(1-), Tetrafluoro-, Copper(1+) (1:1): A Comprehensive Overview

Borate(1-), tetrafluoro-, copper(1+) (1:1), also known by its CAS number 14708-11-3, is a unique compound that has garnered significant attention in the fields of materials science and chemistry. This compound is a coordination complex consisting of a copper ion (Cu⁺) and a tetrafluoroborate anion (BF₄^-). The ionic ratio of 1:1 ensures a stable structure, making it highly suitable for various applications in catalysis, electronics, and electrochemistry.

The synthesis of Borate(1-), tetrafluoro-, copper(1+) (1:1) typically involves the reaction of copper salts with tetrafluoroboric acid or its derivatives. Recent studies have explored novel synthetic routes to enhance the purity and crystallinity of this compound, which are crucial for its performance in advanced materials. For instance, researchers have employed solvent engineering techniques to control the growth of copper tetrafluoroborate crystals, leading to improved physical properties such as thermal stability and electrical conductivity.

One of the most promising applications of copper tetrafluoroborate lies in its use as an electrolyte in lithium-ion batteries. The compound exhibits excellent ion transport properties, enabling faster charge-discharge cycles and higher energy density. Recent breakthroughs in nanotechnology have further enhanced these characteristics by incorporating copper tetrafluoroborate into graphene-based hybrid materials, which show remarkable performance in high-capacity battery systems.

In addition to its role in energy storage, Borate(1-), tetrafluoro-, copper(1+) (1:1) has been extensively studied for its catalytic properties. The compound acts as an efficient catalyst in organic synthesis reactions, particularly in the oxidation and reduction of alkenes and alcohols. Its ability to stabilize transition metal centers makes it an ideal candidate for asymmetric catalysis, a field that has seen significant advancements in recent years.

The electronic properties of copper tetrafluoroborate have also been leveraged in optoelectronic devices. Researchers have demonstrated that thin films of this compound can be used as semiconducting layers in light-emitting diodes (LEDs) and photovoltaic cells. The strong electron-withdrawing nature of the BF₄^- anion enhances the charge transport properties of the material, leading to improved device efficiency.

Recent studies have also explored the use of Borate(1-), tetrafluoro-, copper(1+) (1:1) in environmental remediation. The compound has been shown to effectively adsorb heavy metal ions from aqueous solutions, making it a potential candidate for water treatment applications. Its high adsorption capacity and selectivity are attributed to the coordination chemistry between the copper ion and the fluorinated borate anion.

In conclusion, Borate(1-), tetrafluoro-, copper(1+) (1:1), with its unique chemical structure and versatile properties, continues to be a focal point for scientific research and industrial applications. As advancements in materials science and nanotechnology unfold, this compound is poised to play an even more significant role in shaping the future of energy storage, catalysis, electronics, and environmental technology.